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4-O-methylyellamycin A 4-O-methylyellamycin A
Brand Name: Vulcanchem
CAS No.: 146565-63-1
VCID: VC0130251
InChI: InChI=1S/C29H35NO9/c1-6-29(36)12-19(39-20-11-17(30(3)4)24(31)13(2)38-20)15-10-16-22(27(34)23(15)28(29)35)25(32)14-8-7-9-18(37-5)21(14)26(16)33/h7-10,13,17,19-20,24,28,31,34-36H,6,11-12H2,1-5H3
SMILES: CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula: C29H35NO9
Molecular Weight: 541.6 g/mol

4-O-methylyellamycin A

CAS No.: 146565-63-1

Main Products

VCID: VC0130251

Molecular Formula: C29H35NO9

Molecular Weight: 541.6 g/mol

4-O-methylyellamycin A - 146565-63-1

CAS No. 146565-63-1
Product Name 4-O-methylyellamycin A
Molecular Formula C29H35NO9
Molecular Weight 541.6 g/mol
IUPAC Name 7-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-9-ethyl-9,10,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
Standard InChI InChI=1S/C29H35NO9/c1-6-29(36)12-19(39-20-11-17(30(3)4)24(31)13(2)38-20)15-10-16-22(27(34)23(15)28(29)35)25(32)14-8-7-9-18(37-5)21(14)26(16)33/h7-10,13,17,19-20,24,28,31,34-36H,6,11-12H2,1-5H3
Standard InChIKey XZADFAXSPDJHAH-UHFFFAOYSA-N
SMILES CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O
Canonical SMILES CCC1(CC(C2=CC3=C(C(=C2C1O)O)C(=O)C4=C(C3=O)C(=CC=C4)OC)OC5CC(C(C(O5)C)O)N(C)C)O
Synonyms 4-O-methylyellamycin A
PubChem Compound 127011
Last Modified Nov 11 2021
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